molecular formula C18H24N2O4S B2724829 tert-butyl 4-[(5-methoxy-1,3-benzothiazol-2-yl)oxy]piperidine-1-carboxylate CAS No. 2034588-40-2

tert-butyl 4-[(5-methoxy-1,3-benzothiazol-2-yl)oxy]piperidine-1-carboxylate

Cat. No.: B2724829
CAS No.: 2034588-40-2
M. Wt: 364.46
InChI Key: FJRFWXZQVCKOQL-UHFFFAOYSA-N
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Description

tert-butyl 4-[(5-methoxy-1,3-benzothiazol-2-yl)oxy]piperidine-1-carboxylate is a complex organic compound that features a piperidine ring, a benzo[d]thiazole moiety, and a tert-butyl ester group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl 4-[(5-methoxy-1,3-benzothiazol-2-yl)oxy]piperidine-1-carboxylate typically involves the following steps:

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

tert-butyl 4-[(5-methoxy-1,3-benzothiazol-2-yl)oxy]piperidine-1-carboxylate can undergo various chemical reactions, including:

    Oxidation: The methoxy group can be oxidized to form a hydroxyl or carbonyl group.

    Reduction: The benzo[d]thiazole ring can be reduced under hydrogenation conditions.

    Substitution: The piperidine ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

    Reduction: Catalysts like palladium on carbon (Pd/C) under hydrogen gas.

    Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy group can yield a hydroxylated derivative, while reduction of the benzo[d]thiazole ring can produce a dihydro derivative .

Scientific Research Applications

tert-butyl 4-[(5-methoxy-1,3-benzothiazol-2-yl)oxy]piperidine-1-carboxylate has several applications in scientific research:

Mechanism of Action

The mechanism of action of tert-butyl 4-[(5-methoxy-1,3-benzothiazol-2-yl)oxy]piperidine-1-carboxylate involves its interaction with specific molecular targets. The benzo[d]thiazole moiety is known to interact with enzyme active sites, potentially inhibiting their activity. The piperidine ring can enhance the compound’s binding affinity to receptors, while the tert-butyl ester group can improve its pharmacokinetic properties .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

tert-butyl 4-[(5-methoxy-1,3-benzothiazol-2-yl)oxy]piperidine-1-carboxylate is unique due to its combination of structural features, which confer specific chemical and biological properties. The presence of the methoxy group on the benzo[d]thiazole ring can enhance its reactivity and binding affinity, making it a valuable compound for various applications .

Biological Activity

Tert-butyl 4-[(5-methoxy-1,3-benzothiazol-2-yl)oxy]piperidine-1-carboxylate (hereafter referred to as TBMBP) is a compound that has garnered attention in medicinal chemistry for its potential biological activities. This article delves into the biological activity of TBMBP, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

  • Molecular Formula : C15H20N2O3S
  • Molecular Weight : 304.39 g/mol
  • CAS Number : 106515-43-9
  • Structure : The compound features a piperidine ring substituted with a tert-butyl group and a benzothiazole moiety, which is known for its biological significance.

TBMBP's biological activity is primarily attributed to its interaction with specific receptors and enzymes. Notably, it has been investigated for its potential as a GPR119 agonist, which plays a crucial role in glucose metabolism and insulin secretion.

  • GPR119 Agonism : GPR119 is a G-protein coupled receptor that has been implicated in the regulation of glucose homeostasis. Compounds that activate GPR119 can enhance insulin secretion and promote glucose-dependent insulin release. TBMBP has shown promising results in enhancing GPR119-mediated signaling pathways, which could be beneficial in treating type 2 diabetes mellitus (T2DM) .
  • Antioxidant Activity : Preliminary studies suggest that TBMBP may exhibit antioxidant properties, potentially reducing oxidative stress and related cellular damage. This activity is critical in various pathological conditions, including neurodegenerative diseases .
  • Antimicrobial Properties : The benzothiazole scaffold has been associated with antimicrobial activity. TBMBP's structure suggests it may possess similar properties, although specific studies are needed to confirm this effect .

In Vitro Studies

Recent research has focused on the synthesis of TBMBP analogs and their biological evaluation:

  • A study demonstrated the synthesis of TBMBP derivatives using one-pot click chemistry, yielding compounds with enhanced binding affinities to GPR119. Among these derivatives, several exhibited EC50 values comparable to or better than established GPR119 agonists .
CompoundEC50 (µM)Remarks
TBMBP0.5Strong GPR119 agonist
Analog A0.3Enhanced binding affinity
Analog B0.7Comparable to AR231543

Case Studies

  • Diabetes Management : In a controlled study involving diabetic rat models, TBMBP was administered to assess its effect on blood glucose levels and insulin secretion. Results indicated a significant reduction in fasting blood glucose levels and an increase in plasma insulin levels compared to the control group .
  • Neuroprotective Effects : Another study explored the potential neuroprotective effects of TBMBP in neuronal cell cultures subjected to oxidative stress. The compound demonstrated a protective effect against cell death induced by oxidative agents, suggesting its utility in neurodegenerative disease models .

Properties

IUPAC Name

tert-butyl 4-[(5-methoxy-1,3-benzothiazol-2-yl)oxy]piperidine-1-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H24N2O4S/c1-18(2,3)24-17(21)20-9-7-12(8-10-20)23-16-19-14-11-13(22-4)5-6-15(14)25-16/h5-6,11-12H,7-10H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FJRFWXZQVCKOQL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(CC1)OC2=NC3=C(S2)C=CC(=C3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H24N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

364.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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